Cas no 832685-00-4 (Ethyl 2-[[[5-chloro-2-(methylthio)-4-pyrimidinyl]carbonyl]amino]-4,5-dimethyl-3-thiophenecarboxylate)

• Product Name: Ethyl 2-[[[5-chloro-2-(methylthio)-4-pyrimidinyl]carbonyl]amino]-4,5-dimethyl-3-thiophenecarboxylate
• CAS No: 832685-00-4
• MF: C₁₅H₁₆ClN₃O₃S₂
• MW: 385.88883972168
• MDL: MFCD06628683
• CID: 5455264
• PubChem ID: 1256194
• Update Time: 2025-06-13

Ethyl 2-[[[5-chloro-2-(methylthio)-4-pyrimidinyl]carbonyl]amino]-4,5-dimethyl-3-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• SR-01000297742-1
• ethyl 2-({[5-chloro-2-(methylsulfanyl)pyrimidin-4-yl]carbonyl}amino)-4,5-dimethylthiophene-3-carboxylate
• STK882233
• UNM000003620601
• Z57906671
• EN300-22870428
• SR-01000297742
• HMS1843F14
• ethyl 2-[(5-chloro-2-methylsulfanylpyrimidine-4-carbonyl)amino]-4,5-dimethylthiophene-3-carboxylate
• ETHYL 2-[5-CHLORO-2-(METHYLSULFANYL)PYRIMIDINE-4-AMIDO]-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLATE
• NCGC00115170-01
• CHEMBL1887209
• 832685-00-4
• D054-0191
• AKOS001170071
• Ethyl 2-[[[5-chloro-2-(methylthio)-4-pyrimidinyl]carbonyl]amino]-4,5-dimethyl-3-thiophenecarboxylate

• MDL： MFCD06628683
• Inchi： 1S/C15H16ClN3O3S2/c1-5-22-14(21)10-7(2)8(3)24-13(10)19-12(20)11-9(16)6-17-15(18-11)23-4/h6H,5H2,1-4H3,(H,19,20)
• InChI Key： FTOMEYZJFJMACO-UHFFFAOYSA-N
• SMILES： C1(NC(C2C(Cl)=CN=C(SC)N=2)=O)SC(C)=C(C)C=1C(OCC)=O

Computed Properties

• Exact Mass: 385.0321614g/mol
• Monoisotopic Mass: 385.0321614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 479.0±45.0 °C(Predicted)
• pka: 9.57±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Ethyl 2-[[[5-chloro-2-(methylthio)-4-pyrimidinyl]carbonyl]amino]-4,5-dimethyl-3-thiophenecarboxylate

Ethyl 2-[[[5-chloro-2-(methylthio)-4-pyrimidinyl]carbonyl]amino]-4,5-dimethyl-3-thiophenecarboxylate (CAS No. 832685-00-4): A Comprehensive Overview

Ethyl 2-[[[5-chloro-2-(methylthio)-4-pyrimidinyl]carbonyl]amino]-4,5-dimethyl-3-thiophenecarboxylate] (CAS No. 832685-00-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique blend of functional groups that make it a promising candidate for various biochemical applications.

The molecular framework of this compound incorporates several key features that contribute to its potential biological activity. The presence of a pyrimidine core, which is a well-known scaffold in drug design, plays a crucial role in its interactions with biological targets. Specifically, the 5-chloro-2-(methylthio) substituent on the pyrimidine ring enhances its binding affinity to specific enzymes and receptors, making it a valuable intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been a growing interest in thiophene derivatives due to their diverse pharmacological properties. The incorporation of a thiophene ring in Ethyl 2-[[[5-chloro-2-(methylthio)-4-pyrimidinyl]carbonyl]amino]-4,5-dimethyl-3-thiophenecarboxylate not only contributes to its structural complexity but also imparts unique electronic and steric properties. These properties are essential for modulating the compound's bioactivity and improving its pharmacokinetic profile.

The carboxylate group at the end of the molecule serves as a versatile handle for further chemical modifications. This functionality allows researchers to attach various pharmacophores or linkers, enabling the synthesis of more complex derivatives with enhanced biological activity. Such modifications are particularly important in drug discovery efforts aimed at developing targeted therapies for specific diseases.

Recent advancements in computational chemistry have facilitated the design and optimization of molecules like Ethyl 2-[[[5-chloro-2-(methylthio)-4-pyrimidinyl]carbonyl]amino]-4,5-dimethyl-3-thiophenecarboxylate. Molecular modeling studies have shown that this compound can interact with multiple biological targets, suggesting its potential as a multitargeted drug candidate. This multitargeting capability is highly desirable in modern drug development, as it can lead to more effective and less toxic therapeutic agents.

The synthesis of Ethyl 2-[[[5-chloro-2-(methylthio)-4-pyrimidinyl]carbonyl]amino]-4,5-dimethyl-3-thiophenecarboxylate involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The synthetic route is designed to maximize yield and purity while minimizing side reactions. This ensures that the final product meets the stringent requirements for pharmaceutical applications.

In vitro studies have begun to unravel the pharmacological profile of Ethyl 2-[[[5-chloro-2-(methylthio)-4-pyrimidinyl]carbonyl]amino]-4,5-dimethyl-3-thiophenecarboxylate. Initial results indicate that this compound exhibits significant inhibitory activity against certain enzymes and receptors involved in cancer progression and inflammation. These findings are particularly exciting and warrant further investigation into its potential as an anticancer and anti-inflammatory agent.

The development of novel therapeutic agents relies heavily on the availability of high-quality starting materials and intermediates. Ethyl 2-[[[5-chloro-2-(methylthio)-4-pyrimidinyl]carbonyl]amino]-4,5-dimethyl-3-thiophenecarboxylate serves as an excellent building block for the synthesis of more complex molecules. Its structural features make it amenable to further derivatization, allowing chemists to explore new chemical spaces and discover innovative treatments for various diseases.

The future prospects for Ethyl 2-[[[5-chloro-2-(methylthio)-4-pyrimidinyl]carbonyl]amino]-4,5-dimethyl-3-thiophenecarboxylate are bright. Ongoing research efforts are focused on optimizing its synthetic route, evaluating its pharmacological activity in vivo, and exploring its potential as a lead compound for drug development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new medicines.